Cas no 25018-68-2 (2,3-O-Isopropylidene-beta-D-Furanose-threo-2-Pentulose)

2,3-O-Isopropylidene-beta-D-Furanose-threo-2-Pentulose structure
25018-68-2 structure
Product Name:2,3-O-Isopropylidene-beta-D-Furanose-threo-2-Pentulose
CAS No:25018-68-2
MF:C8H14O5
MW:190.193763256073
CID:2032740
PubChem ID:11095402
Update Time:2025-04-21

2,3-O-Isopropylidene-beta-D-Furanose-threo-2-Pentulose Chemical and Physical Properties

Names and Identifiers

    • 2,3-O-Isopropylidene-beta-D-Furanose-threo-2-Pentulose
    • 2-O,3-O-Isopropylidene-β-D-threo-pentulofuranose
    • SCHEMBL7147463
    • DTXSID401202853
    • I(2)-D-threo-2-Pentulofuranose, 2,3-O-(1-methylethylidene)-
    • 25018-68-2
    • Inchi: 1S/C8H14O5/c1-7(2)12-6-5(10)3-11-8(6,4-9)13-7/h5-6,9-10H,3-4H2,1-2H3
    • InChI Key: CJMSNZUOIRCMPH-UHFFFAOYSA-N
    • SMILES: CC1(OC2(C(C(CO2)O)O1)CO)C

Computed Properties

  • Exact Mass: 190.08412354Da
  • Monoisotopic Mass: 190.08412354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 68.2Ų
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